Cas no 1351607-44-7 (N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-9H-xanthene-9-carboxamide)

• Product Name: N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-9H-xanthene-9-carboxamide
• CAS No: 1351607-44-7
• MF: C₂₃H₁₈F₃NO₃
• MW: 413.389136791229
• CID: 6153043
• PubChem ID: 56765468
• Update Time: 2025-10-30

N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-9H-xanthene-9-carboxamide
• N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-9H-xanthene-9-carboxamide
• N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-9H-xanthene-9-carboxamide
• AKOS024538084
• 1351607-44-7
• F6200-2171
• VU0536462-1
• N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-9H-xanthene-9-carboxamide

• Inchi： 1S/C23H18F3NO3/c24-23(25,26)15-11-9-14(10-12-15)18(28)13-27-22(29)21-16-5-1-3-7-19(16)30-20-8-4-2-6-17(20)21/h1-12,18,21,28H,13H2,(H,27,29)
• InChI Key： VRZMTYQEHYKXOB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CNC(C1C2C=CC=CC=2OC2C=CC=CC1=2)=O)O)(F)F

Computed Properties

• Exact Mass: 413.12387792g/mol
• Monoisotopic Mass: 413.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-9H-xanthene-9-carboxamide

Introduction to N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-9H-xanthene-9-carboxamide (CAS No. 1351607-44-7)

N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-9H-xanthene-9-carboxamide, identified by its CAS number 1351607-44-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by a xanthene core, which is a fused tricyclic system consisting of two benzene rings and a pyran ring. The presence of functional groups such as hydroxyl and trifluoromethyl substituents on the aromatic ring enhances its chemical reactivity and biological potential, making it a promising candidate for further exploration in drug discovery.

The structural features of N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-9H-xanthene-9-carboxamide contribute to its unique pharmacological properties. The hydroxyl group, located at the 2-position of the phenyl ring, can participate in hydrogen bonding interactions, which are crucial for the binding affinity of small molecules to biological targets. Additionally, the trifluoromethyl group at the 4-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its metabolic stability. These structural elements collectively contribute to the compound's potential as a pharmacophore in the development of novel therapeutic agents.

In recent years, there has been a growing interest in xanthene derivatives due to their diverse biological activities. Xanthene compounds have been reported to exhibit properties such as fluorescence, antiviral, anticancer, and anti-inflammatory effects. The specific substitution pattern in N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-9H-xanthene-9-carboxamide positions it as a candidate for further investigation in these areas. For instance, studies have shown that xanthene derivatives can interact with various enzymes and receptors, making them valuable scaffolds for drug design.

The synthesis of N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-9H-xanthene-9-carboxamide involves multiple steps, including condensation reactions, functional group transformations, and purification processes. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent biological evaluation. The introduction of fluorine atoms into the molecular structure is particularly noteworthy, as fluorine substitution can significantly impact the pharmacokinetic properties of a drug candidate.

The biological activity of N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-9H-xanthene-9-carboxamide has been explored in several preclinical studies. Research indicates that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. The hydroxyl group and trifluoromethyl substituents play critical roles in modulating the interaction with these enzymatic targets. Additionally, preliminary data suggest that the compound may have potential applications in treating neurological disorders due to its ability to cross the blood-brain barrier.

The fluorescence properties of xanthene derivatives make them useful tools in biochemical assays and imaging techniques. N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-9H-xanthene-9-carboxamide, with its xanthene core, could be utilized as a fluorescent probe for studying cellular processes. The presence of both hydroxyl and trifluoromethyl groups allows for fine-tuning of the emission wavelength, making it adaptable for various spectroscopic applications.

The pharmaceutical industry continues to invest in the development of novel compounds based on xanthene derivatives due to their versatility and potential therapeutic benefits. N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-9H-xanthene-9-carboxamide, with its unique structural features, represents an exciting area for future research. Further studies are needed to fully elucidate its mechanism of action and explore its potential in clinical applications.

In conclusion, N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-9H-xanthene-9-carboxamide (CAS No. 1351607-44-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and substitution patterns makes it an attractive candidate for further exploration in drug discovery and development.